![molecular formula C22H17NO4 B3743450 2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid](/img/structure/B3743450.png)
2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid
Overview
Description
2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid, also known as BP-2, is a synthetic compound that belongs to the family of benzophenone derivatives. BP-2 is widely used as a UV filter in sunscreen products due to its ability to absorb UV radiation. In addition to its use in sunscreen, BP-2 has also been studied for its potential therapeutic applications in various diseases.
Mechanism of Action
The mechanism of action of 2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of various signaling pathways involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been shown to possess anti-inflammatory and antioxidant properties by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species (ROS). Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to their destruction.
Advantages and Limitations for Lab Experiments
2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has several advantages for lab experiments, including its high stability, solubility, and low toxicity. However, its use in lab experiments is limited by its relatively high cost and the need for specialized equipment and expertise for its synthesis.
Future Directions
There are several future directions for 2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid research, including its potential use as a therapeutic agent in various diseases, its application in the development of new sunscreen products, and its use as a tool for studying the mechanisms of inflammation and cancer. Further studies are needed to fully understand the potential of this compound in these areas.
Scientific Research Applications
2'-{[(3-acetylphenyl)amino]carbonyl}-2-biphenylcarboxylic acid has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to possess anti-inflammatory, antioxidant, and anti-cancer properties.
Properties
IUPAC Name |
2-[2-[(3-acetylphenyl)carbamoyl]phenyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17NO4/c1-14(24)15-7-6-8-16(13-15)23-21(25)19-11-4-2-9-17(19)18-10-3-5-12-20(18)22(26)27/h2-13H,1H3,(H,23,25)(H,26,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZDXKGBNUGILCO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2C3=CC=CC=C3C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>53.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID47201071 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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